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Cat. No.: B8118511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Adrenocorticotropic

Hormone (1-13) (ACTH (1-13)), also known as α-Melanocyte-Stimulating Hormone (α-MSH), in

mouse models for various research applications. The document includes detailed dosage

information, experimental protocols, and visualizations of relevant biological pathways and

workflows.

I. Introduction
ACTH (1-13) is the N-terminal tridecapeptide of ACTH and is identical to α-MSH. It is a

pleiotropic peptide hormone with a well-documented role in pigmentation, but it also exerts

potent anti-inflammatory, neuroprotective, and metabolic effects.[1][2][3] These properties

make it a molecule of significant interest in preclinical research for a range of pathological

conditions. Unlike full-length ACTH, ACTH (1-13) does not stimulate glucocorticoid production

from the adrenal glands, allowing for the investigation of its direct, steroid-independent effects.

[4] Its actions are primarily mediated through melanocortin receptors (MCRs), particularly

MC1R, MC3R, MC4R, and MC5R.[5][6][7]

II. Quantitative Data Summary: ACTH (1-13) Dosage
for Mouse Studies
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The following tables summarize the dosages of ACTH (1-13) used in various mouse studies,

categorized by the route of administration and the research application.

Table 1: Intraperitoneal (i.p.) Administration

Application Strain Dosage Frequency
Key
Findings

Reference

Anti-

inflammatory
C57BL/6 100 µg/kg

Single

injection

Attenuated

LPS-induced

inflammation.

[6]

Neuroprotecti

on
C57BL/6

1 mg/kg (α-

MSH(11-13))

Single

injection 30

min post-

insult

Reduced

secondary

lesion volume

after

traumatic

brain injury.

Metabolic

Studies
Wild-type 200 nmol

Single

injection

No effect on

food intake in

wild-type

mice, but

reduced food

intake in Prcp

gt/gt mice.

[5][8][9]

Table 2: Intracerebroventricular (i.c.v.) Administration
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Application Strain Dosage Frequency
Key
Findings

Reference

Metabolic

Studies
C57BL/6 2.5 µg

Single

injection

Induced a

40%

reduction in

food intake in

overnight-

fasted mice.

[5][9]

Metabolic

Studies

Pomc

tm1/tm1

0.05 - 5 µ

g/day

Continuous

infusion over

14 days

Reduced

body weight

in a dose-

dependent

manner.

[7]

III. Signaling Pathways and Experimental Workflow
ACTH (1-13) binds to melanocortin receptors (MC1R, MC3R, MC4R, and MC5R), which are G-

protein coupled receptors.[5][6][7] The canonical signaling pathway involves the activation of

adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent

activation of Protein Kinase A (PKA).[1] PKA can then phosphorylate various downstream

targets, including the transcription factor CREB (cAMP response element-binding protein), to

modulate gene expression.[7] This signaling cascade underlies the anti-inflammatory and

neuroprotective effects of ACTH (1-13).[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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